Cas no 871915-31-0 (N/A)

N/A structure
N/A structure
Product Name:N/A
CAS No:871915-31-0
MF:C29O4
MW:412.307907104492
CID:2049793
PubChem ID:5326353
Update Time:2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

    • Chabrolobenzoquinone F
    • [(2Z,6E,10E)-6,10-dimethyl-12-(4-methyl-3,6-dioxocyclohexa-1,4-dien-1-yl)-2-(4-methylpent-3-enyl)dodeca-2,6,10-trienyl] acetate
    • ((2Z,6E,10E)-6,10-dimethyl-12-(4-methyl-3,6-dioxocyclohexa-1,4-dien-1-yl)-2-(4-methylpent-3-enyl)dodeca-2,6,10-trienyl) acetate
    • CHEMBL464943
    • 871915-31-0
    • N/A
    • Inchi: 1S/C29O4/c1-21(2)10-7-14-26(20-33-25(6)30)15-9-13-22(3)11-8-12-23(4)16-17-27-19-28(31)24(5)18-29(27)32
    • InChI Key: VORORVJYEZMEFA-UHFFFAOYSA-N
    • SMILES: [C]/C(=[C]/[C][C]C(=[C][C][C]C(=[C][C][C]C(=[C][C]C1C(=O)[C]=C([C])C(=O)[C]=1)[C])[C])[C]OC(=O)[C])/[C] |^1:0,2,6,10,14,19,21,24,25,26,31,32,^4:3,4,7,8,11,12,15,27|

Computed Properties

  • Exact Mass: 452.29265975Da
  • Monoisotopic Mass: 452.29265975Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 14
  • Complexity: 900
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.901
  • Topological Polar Surface Area: 60.4Ų
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